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Compound of Interest

Compound Name: Sdh-IN-1

Cat. No.: B10831379 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sdh-IN-1 is a potent and selective inhibitor of succinate dehydrogenase (SDH), also known as

Complex II, a crucial enzyme in both the tricarboxylic acid (TCA) cycle and the mitochondrial

electron transport chain (ETC). By targeting this enzyme, Sdh-IN-1 effectively disrupts fungal

cellular respiration and energy production, making it a valuable tool for studying mitochondrial

dysfunction in various fungal species. These application notes provide a comprehensive

overview of the use of Sdh-IN-1, including its mechanism of action, and detailed protocols for

assessing its impact on fungal mitochondrial function.

Mechanism of Action
Sdh-IN-1 inhibits the oxidation of succinate to fumarate by binding to the ubiquinone (Q)

binding site of the SDH complex. This blockage of the electron transport chain at Complex II

leads to a cascade of downstream effects, including:

Inhibition of Cellular Respiration: The primary effect is a decrease in the oxygen consumption

rate (OCR) as the flow of electrons to Complex III is impeded.

Reduced ATP Synthesis: The disruption of the proton gradient across the inner mitochondrial

membrane leads to a significant decrease in ATP production.
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Increased Reactive Oxygen Species (ROS) Production: The blockage of the ETC can cause

a backup of electrons, leading to the formation of superoxide radicals and other reactive

oxygen species, inducing oxidative stress.

Induction of Cell Death Pathways: The culmination of these effects can trigger programmed

cell death or apoptosis in fungal cells.

Data Presentation
The following tables summarize the quantitative effects of a representative Succinate

Dehydrogenase Inhibitor (SDHI), which will be referred to as Sdh-IN-1, on various fungal

species and their mitochondrial functions.

Table 1: Inhibitory Activity of Sdh-IN-1 against Fungal Growth and SDH Enzyme Activity

Fungal Species
Sdh-IN-1 EC₅₀
(µg/mL) (Mycelial
Growth)

Sdh-IN-1 IC₅₀ (µM)
(SDH Enzyme
Activity)

Reference

Botrytis cinerea 1.37 15.3 [1]

Sclerotinia

sclerotiorum
5.02 N/A [1]

Rhizoctonia solani 4.26 14.2 [1]

Aspergillus fumigatus N/A N/A

Candida albicans N/A N/A

N/A: Data not available in the searched literature.

Table 2: Effects of Sdh-IN-1 on Fungal Mitochondrial Parameters
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Fungal
Species

Treatment

Oxygen
Consumpti
on Rate
(OCR) (%
Inhibition)

Intracellular
ATP Levels
(%
Decrease)

Mitochondri
al ROS
Production
(Fold
Increase)

Reference

HepG2 Cells

(as a model)

1 µM

Boscalid

(Sdh-IN-1

proxy)

46%
Not

significant
8-fold [1][2]

HepG2 Cells

(as a model)

0.5 µM

Boscalid +

0.25 µM

Pyraclostrobi

n

Significant

Decrease

Significant

Decrease

Significant

Increase
[3]

Note: Data from human cell lines (HepG2) is used as a proxy to demonstrate the expected

effects on mitochondrial parameters due to the lack of a single comprehensive study on a

fungal species. The observed effects are indicative of the mitochondrial dysfunction induced by

SDHIs.
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Caption: Mechanism of Action of Sdh-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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